![molecular formula C9H9N B140809 3-But-3-yn-1-ylpyridine CAS No. 147918-36-3](/img/structure/B140809.png)
3-But-3-yn-1-ylpyridine
Overview
Description
3-But-3-yn-1-ylpyridine is a compound that is part of a series of alkynyl-substituted pyrazine and pyridine derivatives . These compounds are predominantly used as building blocks for the construction of target molecules . They are known to be very reactive and are used as attractive precursors to a number of heterocyclic compounds .
Synthesis Analysis
These compounds are synthesized by the palladium-catalyzed Sonogashira cross-coupling reactions between aryl halides and alkynes . The nature of the heteroaromatic ring and the substituents of the alkyne moiety affect their stability .Chemical Reactions Analysis
These alkynyl-substituted nitrogen heterocycles have been used in various chemical reactions. They have been used in the preparation of pentathiepins with potential anticancer and antibacterial activities, the preparation of neuronal acetylcholine-gated ion channel agonists, and the synthesis of naphthofurans and γ-butyrolactol ether derivatives .Scientific Research Applications
Copper(II)/Bis-(2,6-dipyrazol-1-ylpyridine) Centre Studies
Research on the effects of ligand substitution on copper(II)/bis-(2,6-dipyrazol-1-ylpyridine) centres has been conducted, involving the synthesis of complex Cu(L4)22, where L4 represents a derivative of 2,6-dipyrazol-1-ylpyridine. This study provides insights into the structural behavior of copper ions in these complexes, which is relevant to the field of coordination chemistry (Solanki et al., 2001).
Synthesis of 1,2,4-Triazol-3-ylpyridines
Another area of research involves the preparation of a series of N-unsubstituted 1,2,4-triazol-3-ylpyridines, which were initially examined for antiarthritic properties. This study is relevant for understanding the synthesis and potential biological applications of these compounds (Browne, 1976).
Study on Conjugated Enynones in Superacid
Research on conjugated 1,5-diarylpent-2-en-4-yn-1-ones in superacid CF3SO3H highlights their transformation into indanone or indene derivatives. This study offers significant insights into the chemical behavior and transformation pathways of these compounds under superacidic conditions (Saulnier et al., 2016).
Gold Pincer-Type Complex Synthesis
A study on the synthesis and characterization of new gold pincer-type complexes, which include 2,6-bis-pyrazolylpyridine derivatives, has implications for the development of potential antitumor agents. This research explores the interaction of these complexes with DNA and their cytotoxic effects (Radisavljević et al., 2018).
Synthesis and Charge-Transfer Complexes
The synthesis of 1,4-di(n-pyridyl)buta-1,3-diynes and their formation of charge-transfer complexes provide valuable information in the field of organic synthesis and the study of charge-transfer properties (Rodríguez et al., 1997).
Bipolar Host Materials for OLEDs
Research on 3-(1H-Pyrazol-1-yl)pyridine as an electron-transporting unit in bipolar host materials for OLEDs (Organic Light-Emitting Diodes) is significant for the development of high-efficiency blue, green, and white phosphorescent OLEDs (Li et al., 2016).
Safety and Hazards
properties
IUPAC Name |
3-but-3-ynylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-2-3-5-9-6-4-7-10-8-9/h1,4,6-8H,3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUKPYBAXHUSNSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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